Cas no 2418650-02-7 (3-(aminomethyl)-3-ethoxy-1lambda6-thiane-1,1-dione hydrochloride)

• Product Name: 3-(aminomethyl)-3-ethoxy-1lambda6-thiane-1,1-dione hydrochloride
• CAS No: 2418650-02-7
• MF: C₈H₁₈ClNO₃S
• MW: 243.751420497894
• MDL: MFCD32678770
• CID: 5676307
• PubChem ID: 146121156
• Update Time: 2023-11-27

3-(aminomethyl)-3-ethoxy-1lambda6-thiane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4445501809
• (3-Ethoxy-1,1-dioxothian-3-yl)methanamine;hydrochloride
• EN300-26678571
• 2418650-02-7
• 3-(aminomethyl)-3-ethoxy-1lambda6-thiane-1,1-dione hydrochloride

• MDL： MFCD32678770
• Inchi： 1S/C8H17NO3S.ClH/c1-2-12-8(6-9)4-3-5-13(10,11)7-8;/h2-7,9H2,1H3;1H
• InChI Key： DZWRKLJTLMKWRC-UHFFFAOYSA-N
• SMILES： Cl.S1(CCCC(CN)(C1)OCC)(=O)=O

Computed Properties

• Exact Mass: 243.0695923g/mol
• Monoisotopic Mass: 243.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų